Cas no 1358632-51-5 (N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1358632-51-5
• MF: C₂₂H₂₂FN₃O₃
• MW: 395.426788806915
• CID: 5399462
• Update Time: 2025-06-08

N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dimethoxyanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone
• N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H22FN3O3/c1-28-16-10-15(11-17(12-16)29-2)25-21-18-9-14(23)5-6-20(18)24-13-19(21)22(27)26-7-3-4-8-26/h5-6,9-13H,3-4,7-8H2,1-2H3,(H,24,25)
• InChI Key： WRESNSUITDOOEU-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(OC)=CC(OC)=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Computed Properties

• Exact Mass: 395.165
• Monoisotopic Mass: 395.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

Professional Introduction to N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1358632-51-5)

N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine, identified by its Chemical Abstracts Service number CAS No. 1358632-51-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class of heterocyclic molecules, which are well-documented for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluoro and dimethoxy substituents, as well as the pyrrolidine carboxamide moiety, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold is a cornerstone in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms into the quinoline ring system often enhances metabolic stability and binding affinity to biological targets. In particular, the 6-fluoro substituent in N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is strategically positioned to modulate electronic effects and influence receptor interactions. This positioning has been exploited in the design of novel bioactive molecules targeting various diseases.

The dimethoxyphenyl group at the 3-position of the quinoline ring adds another layer of complexity to the molecule's behavior. Methoxy groups are known to be electron-donating and can influence both the electronic distribution and steric environment around the ring. This modification can alter the compound's solubility, permeability, and binding characteristics, making it a valuable tool in structure-activity relationship (SAR) studies. The combination of these substituents has been investigated for its potential in modulating enzyme inhibition and receptor binding.

The pyrrolidine-1-carbonyl moiety at the 3-position is particularly noteworthy for its role as a pharmacophore in many bioactive compounds. This moiety can serve as a hinge binder or interact with specific residues in target proteins, enhancing binding affinity. The incorporation of this group into N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine suggests that it may exhibit potent interactions with biological targets relevant to diseases such as cancer and inflammation.

Recent research in medicinal chemistry has highlighted the importance of fluorinated quinolines in drug development. The fluoro group at the 6-position not only enhances metabolic stability but also improves binding interactions with enzymes and receptors. Studies have shown that fluorine substitution can lead to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made fluorinated quinolines a preferred class of compounds for therapeutic intervention.

In the context of oncology research, N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has been explored for its potential antitumor activity. Quinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation and survival. The unique structural features of this compound may enable it to interact with key targets in cancer pathways more effectively than existing agents. Preclinical studies have demonstrated that such derivatives can induce apoptosis in cancer cells while sparing healthy cells, making them attractive candidates for further development.

The pyrrolidine carboxamide group has been identified as a crucial pharmacophore in several anticancer agents. It can form hydrogen bonds with polar residues in target proteins, stabilizing the binding interface. This interaction is essential for achieving high affinity and selectivity towards disease-causing proteins. The presence of this moiety in N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine suggests that it may have similar properties, contributing to its potential therapeutic efficacy.

Beyond oncology, this compound has also been investigated for its potential anti-inflammatory applications. Inflammation is a hallmark of many chronic diseases, including autoimmune disorders and cardiovascular conditions. Quinoline derivatives have demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The structural features of N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine, particularly the fluoro and dimethoxy groups, may contribute to its ability to interfere with inflammatory signaling cascades.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the quinoline core efficiently. The introduction of fluorine atoms often requires specialized methodologies to ensure regioselectivity and minimize side reactions. These synthetic challenges highlight the expertise required to produce N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine on a scalable basis for further biological evaluation.

In conclusion, N-(3,5-dimethoxyphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1358632-51-5) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of substituents—fluorine atoms at the 6-position and dimethoxyphenyl group at the 3-position—along with the pyrrolidine carboxamide moiety—contributes to its distinct chemical properties and biological activities. Recent research suggests that this compound may be a valuable tool in developing novel therapeutics for cancer and inflammation-related diseases.